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Compound of Interest

Compound Name: 3-(2-Methoxyphenyl)propan-1-ol

Cat. No.: B083760 Get Quote

Introduction

3-(2-Methoxyphenyl)propan-1-ol is a versatile synthetic building block in organic chemistry.

Its structure, featuring a primary alcohol and a methoxy-substituted aromatic ring, allows for a

variety of chemical transformations, making it a valuable precursor in the synthesis of more

complex molecules. This document provides an overview of its key applications, including

detailed experimental protocols for representative reactions such as oxidation to the

corresponding aldehyde and etherification.

Key Applications
The primary alcohol functionality of 3-(2-Methoxyphenyl)propan-1-ol is the main site of its

reactivity, enabling its use in several key synthetic operations:

Oxidation to Aldehydes: The primary alcohol can be selectively oxidized to form 3-(2-

methoxyphenyl)propanal. This transformation is a crucial step in synthetic pathways that

require the introduction of an aldehyde group for subsequent reactions like reductive

amination, Wittig reactions, or aldol condensations. Mild oxidizing agents are typically

employed to prevent over-oxidation to the carboxylic acid.

Ether Synthesis: The hydroxyl group can participate in etherification reactions, such as the

Williamson ether synthesis. This allows for the coupling of the 3-(2-methoxyphenyl)propyl

moiety to other molecules, which is a common strategy in the synthesis of new chemical

entities with potential applications in materials science and medicinal chemistry.
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Esterification: As a primary alcohol, it readily undergoes esterification with carboxylic acids or

their derivatives. This reaction is fundamental for creating ester-containing target molecules.

Conversion to Alkyl Halides: The hydroxyl group can be converted into a good leaving group,

such as a halide (bromide or chloride), to facilitate nucleophilic substitution reactions. This

opens up pathways for the introduction of a wide range of nucleophiles at the terminal

position of the propyl chain.

Experimental Protocols
Detailed methodologies for key transformations of 3-(2-Methoxyphenyl)propan-1-ol are

provided below.

Oxidation to 3-(2-Methoxyphenyl)propanal using Dess-
Martin Periodinane (DMP)
This protocol describes the mild oxidation of the primary alcohol to the corresponding

aldehyde.[1][2][3][4]

Reaction Scheme:

3-(2-Methoxyphenyl)propan-1-ol

Dess-Martin Periodinane (DMP)
DCM, rt

3-(2-Methoxyphenyl)propanal

Click to download full resolution via product page

Caption: Oxidation of 3-(2-Methoxyphenyl)propan-1-ol to 3-(2-Methoxyphenyl)propanal.
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Reagent/Solve
nt

Molecular
Formula

Molar Mass (
g/mol )

Amount
(mmol)

Volume/Mass

3-(2-

Methoxyphenyl)p

ropan-1-ol

C₁₀H₁₄O₂ 166.22 1.0 166 mg

Dess-Martin

Periodinane

(DMP)

C₁₃H₁₃IO₈ 424.14 1.2 509 mg

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 - 10 mL

Saturated

aqueous sodium

bicarbonate

NaHCO₃ 84.01 - 10 mL

Sodium

thiosulfate
Na₂S₂O₃ 158.11 - 1 g

Anhydrous

magnesium

sulfate

MgSO₄ 120.37 - -

Procedure:

To a solution of 3-(2-Methoxyphenyl)propan-1-ol (1.0 mmol) in dichloromethane (10 mL) at

room temperature, add Dess-Martin Periodinane (1.2 mmol).

Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by

Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate (10 mL) containing sodium thiosulfate (1 g).

Stir the mixture vigorously for 15 minutes until the solid dissolves.

Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).
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Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to afford the crude product.

Purify the crude product by flash column chromatography on silica gel to yield 3-(2-

methoxyphenyl)propanal.

Expected Yield: 85-95%

Ether Synthesis via Williamson Ether Synthesis
This protocol details the synthesis of a benzyl ether derivative of 3-(2-Methoxyphenyl)propan-
1-ol.[5][6][7]

Reaction Scheme:

Step 1: Deprotonation

Step 2: SN2 Attack

3-(2-Methoxyphenyl)propan-1-ol NaH
THF, 0 °C to rt

Sodium 3-(2-methoxyphenyl)propoxide

Sodium 3-(2-methoxyphenyl)propoxide Benzyl bromide
THF, rt

1-(3-(Benzyloxy)propyl)-2-methoxybenzene

Click to download full resolution via product page

Caption: Williamson ether synthesis workflow.

Materials:
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Reagent/Solve
nt

Molecular
Formula

Molar Mass (
g/mol )

Amount
(mmol)

Volume/Mass

3-(2-

Methoxyphenyl)p

ropan-1-ol

C₁₀H₁₄O₂ 166.22 1.0 166 mg

Sodium hydride

(60% in oil)
NaH 24.00 1.2 48 mg

Benzyl bromide C₇H₇Br 171.03 1.1 0.13 mL

Anhydrous

Tetrahydrofuran

(THF)

C₄H₈O 72.11 - 10 mL

Saturated

aqueous NH₄Cl
NH₄Cl 53.49 - 10 mL

Anhydrous

sodium sulfate
Na₂SO₄ 142.04 - -

Procedure:

To a stirred suspension of sodium hydride (1.2 mmol, 60% dispersion in mineral oil) in

anhydrous THF (5 mL) under an inert atmosphere (e.g., argon) at 0 °C, add a solution of 3-
(2-Methoxyphenyl)propan-1-ol (1.0 mmol) in anhydrous THF (5 mL) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes, or until

hydrogen evolution ceases.

Add benzyl bromide (1.1 mmol) to the reaction mixture at room temperature.

Stir the reaction for 12-16 hours, monitoring its progress by TLC.

Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution (10 mL).

Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b083760?utm_src=pdf-body
https://www.benchchem.com/product/b083760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired

ether.

Expected Yield: 70-85%

Logical Workflow for Synthesis and Derivatization
The following diagram illustrates the central role of 3-(2-Methoxyphenyl)propan-1-ol as a

starting material for various synthetic transformations.

3-(2-Methoxyphenyl)propan-1-ol

3-(2-Methoxyphenyl)propanal

Mild Oxidation
(e.g., DMP, Swern)

Ethers

Etherification
(e.g., Williamson)

Esters

Esterification

3-(2-Methoxyphenyl)propyl Halide

Halogenation

3-(2-Methoxyphenyl)propanoic acid

Further Oxidation

Click to download full resolution via product page

Caption: Synthetic pathways from 3-(2-Methoxyphenyl)propan-1-ol.

This document serves as a foundational guide for researchers and scientists interested in

utilizing 3-(2-Methoxyphenyl)propan-1-ol in their synthetic endeavors. The provided protocols

offer a starting point for laboratory work, which can be further optimized based on specific

research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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